Fabrication and catalytic application of a tandem reactor module using Au nanoparticle-coated glass beads as packing materials†

Reaction Chemistry & Engineering Pub Date: 2022-02-16 DOI: 10.1039/D1RE00489A

Abstract

A tandem reactor module using Au nanoparticle (NP)-coated glass beads as packing materials is designed and fabricated for the catalytic reduction of 4-NP. Au NP-coated glass beads are first prepared by means of airpotato yam rhizome extract. Here, Au NPs are uniformly distributed on the glass bead surface and show good purity, high crystallinity, and small size. Furthermore, the tandem reactor module is assembled by connecting eight packed reactors in series. Based on the tandem reactor module, the 4-NP removal rate can reach up to 72.9 μmol h−1 and the rate constant is determined as 1.5 × 10−2 s−1. Meanwhile, the tandem reactor module can continuously and stably perform for 24 h and displays satisfactory reusability over 6 months. In addition, the number of packed reactors in the module can also be preset according to the practical 4-NP removal. Considering its superior performance, the tandem reactor module can have considerable potential in the field of environmental governance.

Graphical abstract: Fabrication and catalytic application of a tandem reactor module using Au nanoparticle-coated glass beads as packing materials
Fabrication and catalytic application of a tandem reactor module using Au nanoparticle-coated glass beads as packing materials†
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